N-(3-methoxyphenyl)-N'-(4-methoxyphenyl)urea

• IUPAC Name: 1-(3-methoxyphenyl)-3-(4-methoxyphenyl)urea
• InChI: InChI=1S/C15H16N2O3/c1-19-13-8-6-11(7-9-13)16-15(18)17-12-4-3-5-14(10-12)20-2/h3-10H,1-2H3,(H2,16,17,18)
• InChI Key: NCKNWHZLMOYOHF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)NC2=CC(=CC=C2)OC
• Molecular Formula: C15H16N2O3
• Molecular Weight: 272.30 g/mol

Description

N-(3-methoxyphenyl)-N'-(4-methoxyphenyl)urea, also known as MMPU, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MMPU belongs to the class of urea derivatives and has been found to possess a wide range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-(3-methoxyphenyl)-N'-(4-methoxyphenyl)urea is not fully understood. However, it has been suggested that this compound acts by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation, cancer, and diabetes. This compound has also been found to modulate the expression of genes involved in neuroprotection and cognitive function.
Biochemical and Physiological Effects
This compound has been found to exert a wide range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. This compound has also been found to induce apoptosis in cancer cells and inhibit their proliferation. In addition, this compound has been shown to improve glucose metabolism and insulin sensitivity in diabetic animal models. This compound has also been found to improve cognitive function and protect against neuronal damage.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(3-methoxyphenyl)-N'-(4-methoxyphenyl)urea in lab experiments is its low toxicity and high selectivity. This compound has been found to be well-tolerated in animal models and has shown minimal side effects. However, one of the major limitations of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-(3-methoxyphenyl)-N'-(4-methoxyphenyl)urea. One area of interest is the development of novel this compound derivatives with improved solubility and bioavailability. Another area of interest is the investigation of this compound as a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has also been found to possess anti-viral properties and could be investigated as a potential treatment for viral infections. Finally, this compound could be studied in combination with other drugs to enhance its therapeutic effects and reduce side effects.
Conclusion
In conclusion, this compound is a promising chemical compound that has shown potential therapeutic applications in various fields of research. Its low toxicity, high selectivity, and wide range of biochemical and physiological effects make it an attractive candidate for further investigation. While there are still many unanswered questions regarding the mechanism of action and potential therapeutic applications of this compound, it is clear that this compound has the potential to make a significant impact in the field of medicine.

Synthesis Methods

N-(3-methoxyphenyl)-N'-(4-methoxyphenyl)urea can be synthesized using a simple and efficient method. The synthesis involves the reaction of 3-methoxyaniline and 4-methoxyaniline with urea in the presence of a catalyst. The resulting product is then purified using column chromatography to obtain this compound in high yield and purity.

Scientific Research Applications

N-(3-methoxyphenyl)-N'-(4-methoxyphenyl)urea has been extensively studied for its potential therapeutic applications. It has been found to possess anti-inflammatory, anti-cancer, and anti-diabetic properties. This compound has also been investigated for its neuroprotective effects and its ability to improve cognitive function.